Cas no 18685-26-2 (a-D-Xylofuranose,5-S-methyl-1,2-O-(1-methylethylidene)-5-thio-)

• Product Name: a-D-Xylofuranose,5-S-methyl-1,2-O-(1-methylethylidene)-5-thio-
• CAS No: 18685-26-2
• MF: C₉H₁₆O₄S
• MW: 220.285942077637
• CID: 231332
• PubChem ID: 295501
• Update Time: 2025-04-19

a-D-Xylofuranose,5-S-methyl-1,2-O-(1-methylethylidene)-5-thio- Chemical and Physical Properties

Names and Identifiers

• a-D-Xylofuranose,5-S-methyl-1,2-O-(1-methylethylidene)-5-thio-
• 2,2-dimethyl-5-(methylsulfanylmethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
• AC1L6OB1
• NSC164684
• DTXSID70304224
• NSC-164684
• 18685-26-2

• Inchi： 1S/C9H16O4S/c1-9(2)12-7-6(10)5(4-14-3)11-8(7)13-9/h5-8,10H,4H2,1-3H3
• InChI Key： JWMLXOAEVWDZHW-UHFFFAOYSA-N
• SMILES： S(C)CC1C(C2C(OC(C)(C)O2)O1)O

Computed Properties

• Exact Mass: 220.07698
• Monoisotopic Mass: 220.07693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: 0.4

Experimental Properties

• Density: 1.203
• Boiling Point: 339.7°Cat760mmHg
• Flash Point: 159.3°C
• Refractive Index: 1.503
• PSA: 47.92
• LogP: 0.58670